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Compound of Interest

Compound Name: GM1-Ganglioside

Cat. No.: B13388238 Get Quote

An In-depth Technical Guide to GM1 Ganglioside: Structure, Ceramide Composition, and

Analysis

Introduction
Ganglioside GM1 is a monosialotetrahexosylganglioside, a type of acidic glycosphingolipid

found ubiquitously in the plasma membranes of animal cells, with particularly high

concentrations in the nervous system where it can constitute up to 6% of all lipids.[1][2]

Structurally, GM1 is composed of a hydrophobic ceramide moiety anchored in the lipid bilayer

and a hydrophilic oligosaccharide chain extending into the extracellular space.[2][3] This unique

structure allows GM1 to play crucial roles in a variety of cellular processes, including signal

transduction, cell-to-cell recognition, and modulation of membrane protein function.[2][4] It is

particularly enriched in membrane microdomains known as lipid rafts.[1][2][3] This guide

provides a detailed overview of the structure of GM1, the heterogeneity of its ceramide

component, its involvement in signaling pathways, and the experimental methodologies used

for its characterization.

The Molecular Structure of GM1 Ganglioside
The GM1 molecule consists of two main components: a complex carbohydrate headgroup and

a lipid tail known as ceramide.[1]
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The oligosaccharide portion of GM1 is a branched pentasaccharide.[1][5] Its structure is as

follows:

Galβ1-3GalNAcβ1-4(Neu5Acα2-3)Galβ1-4Glcβ1-

This chain is attached via a β-glycosidic linkage to the ceramide moiety.[6] The components

are:

Glucose (Glc): The innermost sugar residue, directly linked to the ceramide.

Galactose (Gal): Two galactose residues are present.

N-acetylgalactosamine (GalNAc): An amino sugar that provides a branching point.

N-acetylneuraminic acid (Neu5Ac): Also known as sialic acid, this negatively charged sugar

is characteristic of gangliosides and is attached to the inner galactose residue.[2] The

presence of one sialic acid molecule classifies GM1 as a monosialoganglioside.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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